Cas no 858839-90-4 (4-iodopyridin-2-ol)

4-Iodopyridin-2-ol is a halogenated pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features include an iodine substituent at the 4-position and a hydroxyl group at the 2-position, making it a versatile intermediate for cross-coupling reactions, such as Suzuki or Sonogashira couplings. The iodine moiety provides a reactive site for further functionalization, while the hydroxyl group offers additional modification potential. This compound is particularly valuable in the development of heterocyclic compounds and bioactive molecules. Its stability and well-defined reactivity profile make it a preferred choice for researchers working on complex molecular architectures or medicinal chemistry applications.
4-iodopyridin-2-ol structure
4-iodopyridin-2-ol structure
Product Name:4-iodopyridin-2-ol
CAS No:858839-90-4
MF:C5H4INO
MW:220.995833396912
MDL:MFCD16988556
CID:717982
PubChem ID:329817300
Update Time:2025-05-22

4-iodopyridin-2-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Iodopyridin-2(1H)-one
    • 2(1H)-Pyridinone,4-iodo-
    • 4-Iodo-1,2-dihydropyridin-2-one
    • 4-iodo-1H-pyridin-2-one
    • 4-iodo-2-pyridone
    • 4-iodopyridin-2-ol
    • 2-hydroxy-4-iodopyridine
    • 4-IODO-PYRIDIN-2-OL
    • 4-iodohydropyridin-2-one
    • 4-iodopyridin-2 (1H)-one
    • 4-iodopyridin -2(1H)-one
    • POHJRJNCZQENQG-UHFFFAOYSA-N
    • RB3370
    • SBB054248
    • 5-Iodo-1-methyl-2(1H)-pyridinone
    • MC
    • 2-Pyridol, 4-iodo- (3CI)
    • 4-Iodo-2(1H)-pyridinone (ACI)
    • AKOS015853876
    • MFCD09702419
    • SB21624
    • 4-Iodo-1H-pyridin-2-one;4-iodopyridin-2-ol;4-iodo-2-pyridone
    • EN300-832824
    • CS-W003941
    • SS-4341
    • BCP31393
    • W-204253
    • SY047222
    • AKOS005146531
    • G10279
    • 858839-90-4
    • DB-076474
    • SCHEMBL165148
    • DTXSID50608939
    • MDL: MFCD16988556
    • Inchi: 1S/C5H4INO/c6-4-1-2-7-5(8)3-4/h1-3H,(H,7,8)
    • InChI Key: POHJRJNCZQENQG-UHFFFAOYSA-N
    • SMILES: O=C1NC=CC(I)=C1

Computed Properties

  • Exact Mass: 220.93400
  • Monoisotopic Mass: 220.934
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1
  • XLogP3: 0.4

Experimental Properties

  • Density: 2.124
  • Melting Point: 186-188°C
  • Boiling Point: 321.552°C at 760 mmHg
  • Flash Point: 148.269°C
  • Refractive Index: 1.682
  • PSA: 32.86000
  • LogP: 0.97950

4-iodopyridin-2-ol Security Information

  • Hazardous Material transportation number:NONH for all modes of transport

4-iodopyridin-2-ol Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-iodopyridin-2-ol Pricemore >>

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4-iodopyridin-2-ol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid ,  Lithium chloride Solvents: Dimethylformamide ;  8 h, 110 °C
Reference
3-sulfonyloxyaryl(mesityl)iodonium triflates as 1,2-benzdiyne precursors with activation via ortho-deprotonative elimination strategy
Yuan, Haoyin; et al, Nature Communications, 2023, 14(1),

Production Method 2

Reaction Conditions
1.1 Reagents: tert-Butyl nitrite ,  Cuprous iodide Solvents: Acetonitrile ;  rt; 15 min, rt; rt → 0 °C
1.2 Solvents: Acetonitrile ;  0 °C; 1 h, 0 °C; 16 h, 0 °C → rt
1.3 Reagents: Sodium acetate Solvents: Acetic acid ;  72 h, 150 °C
Reference
Pd(II)-Catalyzed Oxidative Naphthylation of 2-Pyridone through N-H/C-H Activation Using Diarylacetylene as an Uncommon Arylating Agent
Bera, Satabdi; et al, Organic Letters, 2023, 25(11), 1952-1957

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Water Solvents: 1,4-Dioxane ,  Water ;  rt → 100 °C; 2 h, 100 °C
Reference
Diversity-oriented functionalization of 2-pyridones and uracils
Shang, Yong; et al, Nature Communications, 2021, 12(1),

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Acetic acid ;  72 h, 150 °C
Reference
Concise Entries to 4-Halo-2-pyridones and 3-Bromo-4-halo-2-pyridones
Honraedt, Aurelien; et al, Synlett, 2016, 27(1), 67-69

Production Method 5

Reaction Conditions
1.1 Reagents: tert-Butyl nitrite ,  Cuprous iodide Solvents: Acetonitrile ;  rt; 15 min, rt; rt → 0 °C
1.2 Solvents: Acetonitrile ;  0 °C; 1 h, 0 °C; 16 h, 0 °C → rt
2.1 Reagents: Sodium acetate Solvents: Acetic acid ;  72 h, 150 °C
Reference
Concise Entries to 4-Halo-2-pyridones and 3-Bromo-4-halo-2-pyridones
Honraedt, Aurelien; et al, Synlett, 2016, 27(1), 67-69

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Sulfuric acid Solvents: Water ;  0 °C; 20 min, 0 °C
1.2 Reagents: Potassium iodide Solvents: Water ;  0 °C
2.1 Reagents: p-Toluenesulfonic acid ,  Lithium chloride Solvents: Dimethylformamide ;  8 h, 110 °C
Reference
3-sulfonyloxyaryl(mesityl)iodonium triflates as 1,2-benzdiyne precursors with activation via ortho-deprotonative elimination strategy
Yuan, Haoyin; et al, Nature Communications, 2023, 14(1),

4-iodopyridin-2-ol Raw materials

4-iodopyridin-2-ol Preparation Products

Additional information on 4-iodopyridin-2-ol

Comprehensive Overview of 4-Iodopyridin-2-ol (CAS No. 858839-90-4): Properties, Applications, and Industry Insights

4-Iodopyridin-2-ol (CAS No. 858839-90-4) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. This compound, also referred to as 2-hydroxy-4-iodopyridine, serves as a critical intermediate in organic synthesis, particularly in cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig transformations. Its molecular structure, featuring an iodine substituent at the 4-position and a hydroxyl group at the 2-position, enables selective functionalization, making it invaluable for constructing complex heterocycles.

In recent years, the demand for 4-iodopyridin-2-ol has surged alongside advancements in drug discovery and material science. Researchers highlight its role in developing kinase inhibitors and antiviral agents, aligning with global health trends such as targeted cancer therapies and infectious disease management. A 2023 study published in the Journal of Medicinal Chemistry emphasized its utility in optimizing bioactive molecules with improved pharmacokinetic profiles.

From a synthetic perspective, CAS 858839-90-4 exhibits remarkable stability under ambient conditions, though storage in amber vials is recommended to prevent potential photodegradation. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a key factor for regulatory compliance in GMP manufacturing. Industry forums frequently discuss its cost-effective scalability, with suppliers offering custom synthesis options to meet bulk procurement needs.

Environmental and safety considerations are paramount when handling 4-iodopyridin-2-ol. While not classified as hazardous under standard protocols, proper PPE (e.g., nitrile gloves, lab coats) is advised during manipulation. The compound’s low water solubility necessitates organic solvents (e.g., DMSO, ethanol) for dissolution, a topic often queried in chemical forums and Q&A platforms like ResearchGate.

The commercial landscape for 858839-90-4 reflects its niche yet growing market. Major suppliers list it under building blocks for medicinal chemistry, with pricing influenced by iodine market fluctuations. Patent analyses reveal its inclusion in over 50 applications since 2020, particularly in EGFR inhibitor formulations—a hotspot due to rising oncology R&D investments.

Emerging applications include OLED materials, where its electron-withdrawing iodine moiety enhances charge transport efficiency. This aligns with the green chemistry movement, as researchers seek halogenated compounds with lower environmental persistence. A 2024 ACS Sustainable Chemistry report noted its potential in catalysis for C-N bond formation, reducing metal catalyst loads.

For laboratories sourcing 4-iodopyridin-2-ol, verification of COA (Certificate of Analysis) is critical. Common user queries revolve around shelf life (typically 24 months at -20°C) and alternative derivatives like bromo- or chloro-analogues for specific reactivities. Educational content explaining its reaction mechanisms consistently ranks high in SEO metrics, reflecting knowledge gaps in synthetic methodologies.

In conclusion, 4-iodopyridin-2-ol (CAS No. 858839-90-4) represents a convergence of academic and industrial interest, driven by its synthetic flexibility and therapeutic relevance. As precision medicine and sustainable synthesis dominate scientific discourse, this compound’s role is poised to expand, warranting continued exploration in peer-reviewed literature and industrial collaborations.

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